Cas no 1805238-52-1 (2-Chloro-4-methyl-5-nitrophenylacetic acid)

• Product Name: 2-Chloro-4-methyl-5-nitrophenylacetic acid
• CAS No: 1805238-52-1
• MF: C₉H₈ClNO₄
• MW: 229.617121696472
• CID: 5001777
• Update Time: 2025-06-30

2-Chloro-4-methyl-5-nitrophenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-methyl-5-nitrophenylacetic acid

• Inchi： 1S/C9H8ClNO4/c1-5-2-7(10)6(4-9(12)13)3-8(5)11(14)15/h2-3H,4H2,1H3,(H,12,13)
• InChI Key： ROCBOZYBOCHGLB-UHFFFAOYSA-N
• SMILES： ClC1=CC(C)=C(C=C1CC(=O)O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 265
• XLogP3: 2.2
• Topological Polar Surface Area: 83.1

Additional information on 2-Chloro-4-methyl-5-nitrophenylacetic acid

Comprehensive Overview of 2-Chloro-4-methyl-5-nitrophenylacetic acid (CAS No. 1805238-52-1)

2-Chloro-4-methyl-5-nitrophenylacetic acid (CAS No. 1805238-52-1) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique molecular structure, featuring a chloro substituent, a methyl group, and a nitro group on the phenyl ring, makes it a versatile building block for synthesizing complex molecules. Researchers and industries value this compound for its role in developing high-performance materials and bioactive molecules, aligning with current trends in sustainable chemistry and green synthesis.

The growing demand for nitrophenylacetic acid derivatives in drug discovery has positioned 2-Chloro-4-methyl-5-nitrophenylacetic acid as a critical intermediate. Recent studies highlight its potential in designing enzyme inhibitors and antimicrobial agents, addressing global health challenges like antibiotic resistance. Its CAS No. 1805238-52-1 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and catalysis research. Users often inquire about its synthesis methods, solubility profiles, and safety data, underscoring the need for detailed technical documentation.

From an industrial perspective, this compound is pivotal in optimizing crop protection formulations. Its nitro-aromatic moiety contributes to the development of herbicides and pesticides with enhanced efficacy and environmental compatibility. Manufacturers emphasize cost-effective production and scalability, topics frequently explored in patent literature. Environmental regulations and the push for eco-friendly chemicals have also spurred innovations in its waste reduction during synthesis.

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are essential for characterizing 2-Chloro-4-methyl-5-nitrophenylacetic acid. Laboratories prioritize purity standards (>98%) to ensure reproducibility in downstream applications. The compound’s stability under varying pH conditions and thermal properties are key parameters for storage and handling protocols, often discussed in technical forums.

Emerging applications in electronic materials, such as organic semiconductors, further expand the utility of this compound. Its electron-withdrawing groups facilitate charge transport, making it a candidate for flexible electronics and optoelectronic devices. This aligns with the surge in searches for advanced functional materials and renewable energy technologies.

In summary, 2-Chloro-4-methyl-5-nitrophenylacetic acid (CAS No. 1805238-52-1) bridges multiple scientific disciplines, from pharmaceuticals to sustainable agriculture and material science. Its adaptability to modern research needs ensures continued interest, as evidenced by its prominence in peer-reviewed journals and industrial whitepapers.